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Cat. No.: B1170668 Get Quote

Pigment Blue 14: A Non-Toxic Alternative to
Cobalt Blue in Inks and Plastics
A Comparative Guide for Researchers and Product Developers

In the ongoing search for safer, more sustainable materials, Pigment Blue 14 (PB 14) emerges

as a viable, non-toxic alternative to the traditionally used Cobalt Blue (Pigment Blue 28) in

specific applications like printing inks and plastics. While Cobalt Blue has long been favored for

its excellent durability and vibrant color, concerns over cobalt's potential toxicity have driven the

demand for safer alternatives. This guide provides an objective comparison of Pigment Blue
14 and Cobalt Blue, supported by available data and standardized experimental protocols, to

assist researchers and professionals in making informed decisions for their specific needs.

Performance and Properties: A Head-to-Head
Comparison
While direct comparative studies are limited, a review of the available data for Pigment Blue
14 and Cobalt Blue allows for a qualitative and semi-quantitative assessment of their key

performance characteristics.
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Property
Pigment Blue 14
(Triarylmethane)

Cobalt Blue (Cobalt
Aluminate)

Key
Considerations

Color Bright, reddish-blue
Clean, neutral to

slightly reddish-blue

Shade can be a

critical factor in color

matching for specific

applications.

Lightfastness
Generally moderate (3

on a scale of 1-8)[1]

Excellent (8 on a

scale of 1-8)

Critical for

applications with high

exposure to UV light.

Heat Stability
Lower (around 140°C)

[1]

Very High (can

exceed 1000°C)[2]

Essential for high-

temperature

processing in plastics.

Chemical Resistance

Good resistance to

water and alkalis,

moderate to acids and

oil.[1]

Excellent resistance to

acids, alkalis, and

solvents.[2]

Important for products

that will come into

contact with various

chemicals.

Toxicity

Generally considered

low, though specific

data is limited.

Concerns exist for the

triarylmethane class

regarding potential

genotoxicity.[3]

Known toxicity

associated with

cobalt, a heavy metal.

Can cause respiratory

and skin sensitization.

[4]

A primary driver for

seeking alternatives.

Cost Generally lower Significantly higher

A major factor in

material selection for

large-scale

production.

Applications

Primarily in printing

inks and for coloring

paper and some

plastics.[1]

High-performance

coatings, plastics,

ceramics, and artists'

paints.

Application suitability

is determined by the

balance of

performance, safety,

and cost.
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Toxicity Profile: Prioritizing Safety
The primary advantage of Pigment Blue 14 lies in its significantly lower toxicity profile

compared to Cobalt Blue.

Cobalt Blue (Pigment Blue 28): The toxicity of Cobalt Blue is primarily linked to the presence of

cobalt, a heavy metal. Chronic exposure to cobalt can lead to a range of adverse health effects,

including:

Respiratory Sensitization: Inhalation of cobalt dust can lead to asthma and other respiratory

issues.[4]

Skin Sensitization: Dermal contact can cause allergic reactions and dermatitis.[4]

Carcinogenicity: Cobalt and its compounds are classified as possibly carcinogenic to

humans (Group 2B) by the International Agency for Research on Cancer (IARC).

The potential for cobalt to leach from materials, particularly in acidic environments, poses a risk

of exposure for consumers and can have ecotoxicological impacts.

Pigment Blue 14: As a triarylmethane-based pigment, Pigment Blue 14 does not contain

heavy metals of high concern like cobalt. While specific toxicological data for Pigment Blue 14
is not extensively available in the public domain, organic pigments as a class are generally

considered to have low acute toxicity.[5][6] However, it is important to note that some

triarylmethane dyes have raised concerns regarding potential genotoxicity and carcinogenicity.

[3] Therefore, while it represents a significant improvement in safety over Cobalt Blue, a

thorough risk assessment for the specific application is always recommended.

Experimental Protocols for Comparative Evaluation
To facilitate direct comparison and validation of Pigment Blue 14 as a suitable alternative, the

following standardized experimental protocols are recommended.

Lightfastness Testing (Adapted from ASTM D4303)
This test determines the effect of indoor light exposure on the color of the pigments.

Methodology:
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Sample Preparation: Prepare ink or plastic samples containing Pigment Blue 14 and Cobalt

Blue at the same concentration. A portion of each sample should be masked to serve as an

unexposed reference.

Exposure: Expose the samples to a controlled light source, such as a xenon arc lamp, that

simulates daylight filtered through window glass.[7]

Evaluation: Periodically, and at the end of the specified exposure period, compare the color

of the exposed portion of the sample to the masked portion. The color difference (ΔE*) is

measured using a spectrophotometer.

Rating: The lightfastness is rated on the Blue Wool Scale (1-8), where 8 indicates the highest

lightfastness.

Sample Preparation Exposure Evaluation & Rating

Prepare ink/plastic samples
with PB14 and Cobalt Blue Mask a portion of each sample

Expose samples to
Xenon Arc Lamp
(ASTM D4303)

Measure color difference (ΔE*)
between exposed and masked areas Rate on Blue Wool Scale (1-8)

Click to download full resolution via product page

Diagram of the lightfastness testing workflow.

Chemical Resistance Testing (Adapted from GB 5211.6-
85)
This test evaluates the stability of the pigments when exposed to various chemicals.

Methodology:

Sample Preparation: Prepare dried films of ink or small pieces of plastic colored with

Pigment Blue 14 and Cobalt Blue.

Immersion: Immerse the samples in various chemical solutions (e.g., 5% HCl, 5% NaOH,

ethanol, mineral oil) for a specified period (e.g., 24 hours) at room temperature.
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Evaluation: After immersion, the samples are rinsed, dried, and visually assessed for any

changes in color, gloss, or surface texture. The degree of staining on a filter paper in contact

with the sample can also be evaluated.

Rating: The resistance is typically rated on a scale of 1 to 5, where 5 indicates no change.

Sample Preparation Immersion Evaluation & Rating

Prepare dried ink films or
plastic samples

Immerse samples in
various chemical solutions
(e.g., acid, alkali, solvent)

Visually assess for
color change and degradation Rate resistance on a 1-5 scale
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Diagram of the chemical resistance testing workflow.

In Vitro Cytotoxicity Assay (Adapted from ISO 10993-5)
This assay provides an initial screening of the potential toxicity of the pigments at a cellular

level.

Methodology:

Extract Preparation: Prepare extracts of the pigments in a cell culture medium.

Cell Culture: Seed a plate with a suitable cell line (e.g., human fibroblasts).

Exposure: Replace the cell culture medium with the pigment extracts at various

concentrations. A negative control (medium only) and a positive control (a known cytotoxic

substance) are included.

Incubation: Incubate the cells for a defined period (e.g., 24-72 hours).

Viability Assessment: Assess cell viability using a quantitative method, such as the MTT

assay, which measures metabolic activity.
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Analysis: Compare the viability of the cells exposed to the pigment extracts with the controls.

A significant reduction in cell viability indicates a cytotoxic effect.

Prepare pigment extracts
in cell culture medium

Expose cells to pigment extracts
(various concentrations)

Seed human fibroblasts
in a multi-well plate

Incubate for 24-72 hours

Assess cell viability
(e.g., MTT assay)

Compare viability to controls
(negative and positive)

Click to download full resolution via product page

Diagram of the in vitro cytotoxicity assay workflow.

Conclusion
Pigment Blue 14 presents a compelling non-toxic alternative to Cobalt Blue for applications

where high heat stability and exceptional lightfastness are not the primary requirements. Its

lower cost and significantly improved safety profile make it an attractive option for printing inks

and certain plastic applications. For applications demanding higher performance, a thorough

evaluation based on the experimental protocols outlined in this guide is essential to determine

its suitability. As the industry continues to move towards more sustainable and safer materials,

Pigment Blue 14 stands out as a valuable component in the palette of non-toxic colorants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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